N1-(3-hydroxy-3-(thiophen-3-yl)propyl)-N2-(1-phenylethyl)oxalamide

• IUPAC Name: N-(3-hydroxy-3-thiophen-3-ylpropyl)-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C17H20N2O3S/c1-12(13-5-3-2-4-6-13)19-17(22)16(21)18-9-7-15(20)14-8-10-23-11-14/h2-6,8,10-12,15,20H,7,9H2,1H3,(H,18,21)(H,19,22)
• InChI Key: GXGTYQSJWGGOEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCCC(C2=CSC=C2)O
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N1-(3-hydroxy-3-(thiophen-3-yl)propyl)-N2-(1-phenylethyl)oxalamide, commonly known as HTMT-2, is a chemical compound with potential applications in scientific research. HTMT-2 is a derivative of the phenethylamine hallucinogen 2C-T-2, and it is classified as a designer drug.

Mechanism of Action

HTMT-2 acts as a partial agonist of serotonin receptors, particularly the 5-HT2A receptor. This receptor is involved in the regulation of mood, perception, and cognition. By binding to this receptor, HTMT-2 can induce hallucinogenic effects, such as altered perception, visual hallucinations, and changes in mood and thought.
Biochemical and Physiological Effects:
The biochemical and physiological effects of HTMT-2 are not well understood. However, it is known that HTMT-2 can induce changes in brain activity, particularly in the prefrontal cortex and other regions involved in perception and cognition. HTMT-2 has also been shown to increase the release of dopamine and other neurotransmitters, which may contribute to its effects on mood and motivation.

Advantages and Limitations for Lab Experiments

HTMT-2 has several advantages for use in lab experiments. It is a potent and selective agonist of serotonin receptors, which makes it a valuable tool for studying the effects of hallucinogenic drugs on the brain. However, there are also several limitations to the use of HTMT-2 in lab experiments. Its synthesis requires specialized knowledge and equipment, and it is classified as a designer drug, which may limit its availability and legality.

Future Directions

There are several future directions for research on HTMT-2. One area of research is the development of new drugs based on the structure of HTMT-2, which may have potential therapeutic applications in the treatment of psychiatric disorders. Another area of research is the study of the biochemical and physiological effects of HTMT-2, particularly in relation to its effects on brain activity and neurotransmitter release. Finally, further research is needed to determine the safety and potential risks associated with the use of HTMT-2 in scientific research.

Synthesis Methods

The synthesis of HTMT-2 involves the reaction of 2C-T-2 with thiophenol and oxalyl chloride. This results in the formation of HTMT-2 as a white crystalline powder. The synthesis method for HTMT-2 is similar to that of other designer drugs, and it requires specialized knowledge and equipment.

Scientific Research Applications

HTMT-2 has potential applications in scientific research, particularly in the field of neuroscience. HTMT-2 is a potent agonist of serotonin receptors, and it has been shown to induce hallucinogenic effects in animal studies. This makes HTMT-2 a valuable tool for studying the mechanisms of hallucinogenic drugs and their effects on the brain.